Cas no 61654-68-0 (Benzene, 1-bromo-3-methoxy-2,5-bis(phenylmethoxy)-)

Benzene, 1-bromo-3-methoxy-2,5-bis(phenylmethoxy)- structure
61654-68-0 structure
Product Name:Benzene, 1-bromo-3-methoxy-2,5-bis(phenylmethoxy)-
CAS No:61654-68-0
MF:C21H19BrO3
MW:399.277765512466
CID:471266
PubChem ID:11372945
Update Time:2025-04-19

Benzene, 1-bromo-3-methoxy-2,5-bis(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-3-methoxy-2,5-bis(phenylmethoxy)-
    • 1-bromo-3-methoxy-2,5-bis(phenylmethoxy)benzene
    • DTXSID40463938
    • 61654-68-0
    • Inchi: 1S/C21H19BrO3/c1-23-20-13-18(24-14-16-8-4-2-5-9-16)12-19(22)21(20)25-15-17-10-6-3-7-11-17/h2-13H,14-15H2,1H3
    • InChI Key: ZURDFAXVNAIJCI-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC(=C1OCC1C=CC=CC=1)OC)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 398.05177
  • Monoisotopic Mass: 398.05176g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • PSA: 27.69

Benzene, 1-bromo-3-methoxy-2,5-bis(phenylmethoxy)- Related Literature

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